![molecular formula C15H17NO3 B5910865 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one](/img/structure/B5910865.png)
7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one, also known as HPMC, is a synthetic compound that belongs to the class of flavones. It is a potent antioxidant and has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators. It also scavenges free radicals and reduces oxidative stress, which can lead to cell damage and inflammation.
Biochemical and Physiological Effects:
7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It also reduces oxidative stress and protects against cell damage. In addition, it has been shown to have neuroprotective effects and can improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is its potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations for lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the research on 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one. One area of interest is its potential use in the treatment of cancer. It has been shown to have anticancer properties and can inhibit the growth of cancer cells. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. It has been shown to have neuroprotective effects and can improve cognitive function. Overall, the potential therapeutic applications of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one make it an exciting area of research for the future.
Conclusion:
In conclusion, 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It has potent antioxidant and anti-inflammatory properties and has been shown to have various biochemical and physiological effects. Although there are some limitations for lab experiments, the potential therapeutic applications of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one make it an exciting area of research for the future.
Synthesis Methods
The synthesis of 7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one involves the condensation of 4-methylcoumarin and pyrrolidine in the presence of a base catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography.
Scientific Research Applications
7-hydroxy-4-methyl-8-(1-pyrrolidinylmethyl)-2H-chromen-2-one has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to have potent antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of these diseases.
properties
IUPAC Name |
7-hydroxy-4-methyl-8-(pyrrolidin-1-ylmethyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-10-8-14(18)19-15-11(10)4-5-13(17)12(15)9-16-6-2-3-7-16/h4-5,8,17H,2-3,6-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BASUDFHBDFRKSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2CN3CCCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>38.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49668495 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
7-hydroxy-4-methyl-8-(pyrrolidin-1-ylmethyl)-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.